Cas no 35754-69-9 (Benzoic acid, 2,3,4,5-tetrabromo-6-hydroxy-)
35754-69-9 structure
Product Name:Benzoic acid, 2,3,4,5-tetrabromo-6-hydroxy-
CAS No:35754-69-9
MF:C7H2Br4O3
MW:453.704979419708
CID:291626
PubChem ID:71359687
Update Time:2025-04-19
Benzoic acid, 2,3,4,5-tetrabromo-6-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2,3,4,5-tetrabromo-6-hydroxy-
- 2,3,4,5-tetrabromo-6-hydroxybenzoic acid
- DTXSID90783532
- SCHEMBL11339453
- 3,4,5,6-tetrabromo-2-hydroxybenzoic acid
- 35754-69-9
-
- Inchi: 1S/C7H2Br4O3/c8-2-1(7(13)14)6(12)5(11)4(10)3(2)9/h12H,(H,13,14)
- InChI Key: USHRBRKMUOGABS-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=C(C(=C1C(=O)O)O)Br)Br)Br
Computed Properties
- Exact Mass: 453.66965g/mol
- Monoisotopic Mass: 449.67374g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 57.5Ų
Benzoic acid, 2,3,4,5-tetrabromo-6-hydroxy- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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